Cas no 477858-47-2 ((2-chlorophenyl)(7-methoxy-1-benzofuran-2-yl)methanol)

• Product Name: (2-chlorophenyl)(7-methoxy-1-benzofuran-2-yl)methanol
• CAS No: 477858-47-2
• MDL: MFCD02082690
• CID: 4652601
• Update Time: 2025-06-08

(2-chlorophenyl)(7-methoxy-1-benzofuran-2-yl)methanol Chemical and Physical Properties

Names and Identifiers

• (2-CHLOROPHENYL)(7-METHOXY-1-BENZOFURAN-2-YL)METHANOL
• 2-Benzofuranmethanol, α-(2-chlorophenyl)-7-methoxy-
• (2-chlorophenyl)(7-methoxy-1-benzofuran-2-yl)methanol

• MDL： MFCD02082690

Additional information on (2-chlorophenyl)(7-methoxy-1-benzofuran-2-yl)methanol

Introduction to (2-Chlorophenyl)(7-Methoxy-1-Benzofuran-2-yl)methanol (CAS No. 477858-47-2)

(2-Chlorophenyl)(7-methoxy-1-benzofuran-2-yl)methanol (CAS No. 477858-47-2) is a unique and versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is a derivative of benzofuran and features a 2-chlorophenyl group and a 7-methoxy substituent. Its structural complexity and functional groups make it an intriguing candidate for various applications, particularly in the development of new therapeutic agents.

The chemical structure of (2-Chlorophenyl)(7-methoxy-1-benzofuran-2-yl)methanol is characterized by a benzofuran core, which is a six-membered aromatic ring fused with a five-membered furan ring. The presence of the 2-chlorophenyl group introduces halogenated aromaticity, while the 7-methoxy substituent adds an ether functionality. These features contribute to the compound's unique physical and chemical properties, making it suitable for a wide range of biological studies.

Recent research has highlighted the potential of (2-Chlorophenyl)(7-methoxy-1-benzofuran-2-yl)methanol in various therapeutic areas. One notable application is its use as an intermediate in the synthesis of novel anti-inflammatory agents. Studies have shown that compounds derived from this structure exhibit potent anti-inflammatory activity, making them promising candidates for the treatment of inflammatory diseases such as arthritis and asthma.

In addition to its anti-inflammatory properties, (2-Chlorophenyl)(7-methoxy-1-benzofuran-2-yl)methanol has also been investigated for its potential as an anticancer agent. Research conducted by several laboratories has demonstrated that derivatives of this compound can selectively inhibit the growth of cancer cells while sparing normal cells. This selective cytotoxicity is attributed to the compound's ability to disrupt key signaling pathways involved in cell proliferation and survival.

The pharmacological profile of (2-Chlorophenyl)(7-methoxy-1-benzofuran-2-yl)methanol has been further explored through in vitro and in vivo studies. These studies have provided valuable insights into its mechanism of action, pharmacokinetics, and safety profile. For instance, preclinical trials have shown that the compound exhibits good oral bioavailability and a favorable pharmacokinetic profile, suggesting its potential for further development as an orally administered drug.

Moreover, the structural flexibility of (2-Chlorophenyl)(7-methoxy-1-benzofuran-2-yl)methanol allows for extensive chemical modifications, which can be used to optimize its biological activity and pharmacological properties. Researchers have synthesized numerous derivatives by varying the substituents on the benzofuran core or introducing additional functional groups. These modifications have led to the discovery of compounds with enhanced potency and selectivity, opening up new avenues for drug discovery.

In conclusion, (2-Chlorophenyl)(7-methoxy-1-benzofuran-2-yl)methanol (CAS No. 477858-47-2) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and versatile chemical properties make it an attractive candidate for the development of novel therapeutic agents. Ongoing research continues to uncover new insights into its biological activities and mechanisms of action, further solidifying its importance in the field.